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Compound of Interest

Compound Name: 1-Nitrocyclohexene

Cat. No.: B1209902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the hazards and safety

precautions for 1-Nitrocyclohexene. The following sections detail the chemical and physical

properties, known hazards, handling and storage procedures, emergency protocols, and waste

disposal of this compound, tailored for a scientific audience.

Chemical and Physical Properties
1-Nitrocyclohexene is an organic compound with the molecular formula C6H9NO2.[1][2][3] It

is characterized by a nitro group attached to a cyclohexene ring and is typically a colorless to

pale yellow liquid with a distinct odor.[1] It is soluble in organic solvents with limited solubility in

water.[1] Due to the presence of a double bond and the electron-withdrawing nitro group, it is a

reactive compound.[1]

Table 1: Physical and Chemical Properties of 1-Nitrocyclohexene
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Property Value Source

Molecular Formula C6H9NO2 [1][2][3][4][5]

Molecular Weight 127.14 g/mol [1][2][4][5]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 66-68 °C at 1.5 mmHg [4][6]

Density 1.127 g/mL at 25 °C [6]

Flash Point 79 °C (174.2 °F) - closed cup

Refractive Index n20/D 1.505 [6]

Storage Temperature 2-8°C [6]

Hazard Identification and Classification
1-Nitrocyclohexene is considered a hazardous substance. The primary hazard identified is

serious eye irritation.

Table 2: GHS Hazard Classification for 1-Nitrocyclohexene

Hazard Class
Hazard
Category

Hazard
Statement

Pictogram Signal Word

Serious eye

damage/eye

irritation

2A

H319: Causes

serious eye

irritation

GHS07 Warning

(Source:[2][4][5])

Experimental Protocols: Safe Handling and
Personal Protection
Adherence to strict safety protocols is mandatory when handling 1-Nitrocyclohexene to

minimize exposure and ensure a safe laboratory environment.
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Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.[4]

Emergency Equipment: Emergency exits and a risk-elimination area should be clearly

designated.[4] Eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards are required.[4]

Skin Protection:

Gloves: Chemical-impermeable gloves that satisfy the specifications of EU Directive

89/686/EEC and the standard EN 374 must be worn.[4] Gloves should be inspected for

integrity before each use.

Protective Clothing: Wear fire/flame resistant and impervious clothing.[4] A lab coat or

chemical-resistant apron should be worn.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator should be used.[4]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[4]

Wash hands thoroughly after handling.[4]

Contaminated clothing should be removed and laundered before reuse.
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Storage and Incompatibility
Proper storage of 1-Nitrocyclohexene is crucial to maintain its stability and prevent hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[4] The recommended storage temperature is between 2-8°C.[6]

Incompatible Materials: Store apart from foodstuff containers and incompatible materials.[4]

While specific incompatibilities for 1-Nitrocyclohexene are not detailed in the provided

results, related compounds like nitroalkanes are incompatible with oxidizing agents and

reducing agents.

Emergency Procedures
A clear and well-rehearsed emergency plan is essential for responding to incidents involving 1-
Nitrocyclohexene.

First-Aid Measures
Table 3: First-Aid Procedures for 1-Nitrocyclohexene Exposure
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the chemical was inhaled.[4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[4]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: The specific hazards arising from the chemical in a fire are not detailed,

but combustion may produce hazardous gases.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[4] Use

personal protective equipment, including chemical-impermeable gloves.[4]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[4] Do not

let the chemical enter drains.[4]
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Containment and Cleanup:

Ensure adequate ventilation and remove all sources of ignition.[4]

Evacuate personnel to safe areas and keep people away from and upwind of the spill.[4]

Use spark-proof tools and explosion-proof equipment.[4]

Collect the spillage and place it in a suitable, closed container for disposal.[4]

Disposal Considerations
Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[4]

Regulations: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]

Do not discharge to sewer systems.[4] Disposal must be in accordance with all applicable

federal, state, and local regulations.

Visualized Workflows and Logical Relationships
The following diagrams illustrate the logical flow of actions for safe handling and emergency

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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